![molecular formula C13H18ClNO2 B121563 3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine CAS No. 937618-77-4](/img/structure/B121563.png)
3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine
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Overview
Description
3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine is a biochemical used for proteomics research . It has a molecular weight of 255.74 and a molecular formula of C13H18ClNO2 .
Molecular Structure Analysis
The molecular structure of 3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine is represented by the formula C13H18ClNO2 . This indicates that it contains 13 carbon atoms, 18 hydrogen atoms, one chlorine atom, one nitrogen atom, and two oxygen atoms.Scientific Research Applications
Building Blocks for Polyamines
Azetidines, including “3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine”, are used as building blocks for polyamines through anionic and cationic ring-opening polymerization . Despite the challenges associated with controlling the polymerization of ring-strained nitrogen-containing monomers, the resulting polymers have many important applications .
Antibacterial and Antimicrobial Coatings
The polymers derived from azetidines can be used to create antibacterial and antimicrobial coatings . These coatings can be applied to various surfaces to prevent the growth of harmful bacteria and microbes .
CO2 Adsorption
Polymers from azetidines have shown potential in CO2 adsorption . This application is particularly relevant in industries where there is a need to capture and store carbon dioxide to reduce greenhouse gas emissions .
Chelation and Materials Templating
Azetidine-based polymers can be used in chelation, a process that involves the formation of multiple bonds between a metal ion and a molecule . They can also be used in materials templating, which involves using a template to create a particular material structure .
Non-viral Gene Transfection
Azetidine-based polymers can be used in non-viral gene transfection . This is a method used in genetic engineering to introduce foreign DNA into a cell .
Safety and Hazards
properties
IUPAC Name |
3-[(3-chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO2/c1-3-17-12-6-9(4-10-7-15-8-10)5-11(14)13(12)16-2/h5-6,10,15H,3-4,7-8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLJVDBAICVSVOS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)CC2CNC2)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10588369 |
Source
|
Record name | 3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine | |
CAS RN |
937618-77-4 |
Source
|
Record name | 3-[(3-Chloro-5-ethoxy-4-methoxyphenyl)methyl]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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